Cas no 161343-81-3 (Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-)
161343-81-3 structure
Product Name:Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
CAS No:161343-81-3
MF:C5H7F3O3
MW:172.102492570877
CID:1340716
PubChem ID:53969069
Update Time:2025-04-20
Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
- Methyl (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- SCHEMBL4075908
- Methyl (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- Methyl (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- 161343-81-3
- AKOS026749758
- (S)-Methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- Methyl(2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
-
- Inchi: 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3/t4-/m0/s1
- InChI Key: JQIVIJNGOXXHPV-BYPYZUCNSA-N
- SMILES: FC([C@@](C(=O)OC)(C)O)(F)F
Computed Properties
- Exact Mass: 172.03471
- Monoisotopic Mass: 172.03472857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02726-5g |
methyl (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate |
161343-81-3 | 97% | 5g |
$1500 | 2023-09-07 |
Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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